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Compound of Interest

Compound Name: UWA-101

CAS No.: 1350821-24-7

Cat. No.: B1257170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended dosage and

experimental protocols for the preclinical evaluation of UWA-101, a novel psychoactive-sparing

MDMA analogue with potential therapeutic applications in Parkinson's disease. UWA-101 acts

as a selective serotonin-dopamine reuptake inhibitor (SDRI).

Mechanism of Action
UWA-101 is an analogue of 3,4-methylenedioxymethamphetamine (MDMA) where the α-

methyl group is replaced with a cyclopropyl group.[1] This structural modification significantly

alters its pharmacological profile, leading to a reduction in affinity for the noradrenaline

transporter (NET) and the 5-HT₂A receptor, which is believed to be responsible for the

psychoactive effects of MDMA.[1][2] Conversely, UWA-101 exhibits high affinity for the

dopamine transporter (DAT) and the serotonin transporter (SERT), acting as a dual inhibitor of

these two key regulators of neurotransmitter levels in the synaptic cleft.[2][3] This dual-action

mechanism is thought to underlie its therapeutic potential in alleviating L-DOPA-induced

dyskinesia in Parkinson's disease models.[2][3]
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Figure 1: UWA-101 Signaling Pathway.

Recommended Dosage for Preclinical Research
The following tables summarize the recommended dosage of UWA-101 for in vivo and in vitro

preclinical studies based on published literature.

In Vivo Studies
Animal Model Dosage Range

Route of
Administration

Therapeutic
Application

Reference

Reserpine-

Treated Rat
3 mg/kg

Intraperitoneal

(i.p.)

L-DOPA-induced

dyskinesia
[3]

MPTP-Lesioned

Common

Marmoset

1, 3, 6, 10 mg/kg
Not specified,

likely oral or i.p.

L-DOPA-induced

dyskinesia and

motor

fluctuations

[4]
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In Vitro Studies
Assay Type

Concentration
Range

Cell
Type/Preparation

Purpose

Transporter Binding

Assays
1 nM - 10 µM

Brain tissue

homogenates or cells

expressing DAT and

SERT

Determine binding

affinity (Ki)

Neurotransmitter

Reuptake Assays
1 nM - 10 µM

Synaptosomes or

cells expressing DAT

and SERT

Determine functional

inhibition of reuptake

(IC₅₀)

Cytotoxicity Assays 1 µM - 100 µM
Neuronal cell lines

(e.g., SH-SY5Y)

Assess potential

neurotoxicity

Experimental Protocols
Detailed methodologies for key experiments are provided below.

In Vivo Experimental Protocols
1. Reserpine-Induced Parkinsonism and Dyskinesia in Rats

This model is used to assess the anti-dyskinetic properties of UWA-101.
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Figure 2: Workflow for Reserpine-Induced Dyskinesia Model in Rats.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preclinical-research-with-uwa-101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animals: Male Sprague-Dawley or Wistar rats (250-300g).

Induction of Parkinsonism: A single subcutaneous (s.c.) injection of reserpine (1 mg/kg) is

administered to deplete monoamines.

L-DOPA Priming: To induce dyskinesia, animals are primed with daily injections of L-DOPA

(e.g., 25 mg/kg plus a peripheral decarboxylase inhibitor like benserazide, i.p.) for

approximately 21 days.

Drug Administration: On the test day, UWA-101 (e.g., 3 mg/kg, i.p.) or vehicle is administered

30 minutes before L-DOPA challenge (e.g., 6 mg/kg, i.p.).

Behavioral Assessment:

Abnormal Involuntary Movements (AIMs): Rats are observed for axial, limb, and orolingual

AIMs. Scoring is typically performed every 20 minutes for several hours post-L-DOPA

injection. Each of the three AIMs subtypes is scored on a scale of 0 to 4 (0 = absent, 1 =

occasional, 2 = frequent, 3 = continuous but interrupted by sensory stimuli, 4 = continuous

and not interrupted).

Locomotor Activity: Spontaneous locomotor activity can be monitored using automated

activity chambers. Parameters such as total distance traveled, horizontal activity, and

vertical activity (rearing) are recorded.

2. MPTP-Lesioned Marmoset Model of Parkinson's Disease

This primate model provides a more translationally relevant assessment of UWA-101's efficacy.
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Figure 3: Workflow for MPTP-Lesioned Marmoset Model.
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Animals: Adult common marmosets (Callithrix jacchus).

Induction of Parkinsonism: Marmosets are treated with 1-methyl-4-phenyl-1,2,3,6-

tetrahydropyridine (MPTP) (e.g., 2 mg/kg, s.c., daily for 5 days) to induce nigrostriatal

dopamine depletion.

L-DOPA Priming: Following stabilization of the parkinsonian phenotype, animals are treated

with L-DOPA to induce dyskinesia and motor fluctuations ("wearing-off").

Drug Administration: UWA-101 (1, 3, 6, or 10 mg/kg) or vehicle is co-administered with L-

DOPA.

Behavioral Assessment:

'ON-time' Duration: This refers to the period of good motor response to L-DOPA. The

duration of the anti-parkinsonian effect is timed from the administration of L-DOPA until the

return of parkinsonian symptoms.

Dyskinesia Scoring: Dyskinesia is rated using a standardized scale that assesses the

severity of choreiform and dystonic movements in different body parts.

Psychosis-like Behaviors: The occurrence of behaviors such as stereotypy, agitation, and

hallucinations is monitored and scored.

In Vitro Experimental Protocols
1. Dopamine and Serotonin Transporter Binding Assays

These assays determine the affinity of UWA-101 for its primary targets.

Preparation of Brain Homogenates: Striatal (for DAT) and cortical (for SERT) tissues are

dissected from rats or other appropriate species. The tissue is homogenized in ice-cold

buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, pH 7.4).

Radioligand Binding: Homogenates are incubated with a specific radioligand for DAT (e.g.,

[³H]WIN 35,428) or SERT (e.g., [³H]citalopram) in the presence of increasing concentrations

of UWA-101 (e.g., 1 nM to 10 µM).
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Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The

reaction is then terminated by rapid filtration through glass fiber filters to separate bound

from free radioligand.

Data Analysis: The radioactivity on the filters is measured by liquid scintillation counting. The

concentration of UWA-101 that inhibits 50% of specific radioligand binding (IC₅₀) is

determined, and the inhibition constant (Ki) is calculated using the Cheng-Prusoff equation.

2. Dopamine and Serotonin Reuptake Assays

These functional assays measure the ability of UWA-101 to inhibit the reuptake of dopamine

and serotonin.

Preparation of Synaptosomes: Synaptosomes are prepared from fresh brain tissue (striatum

for dopamine, cortex for serotonin) by differential centrifugation.

Reuptake Assay: Synaptosomes are incubated with [³H]dopamine or [³H]serotonin in the

presence of various concentrations of UWA-101.

Termination and Measurement: The reuptake process is stopped by rapid filtration and

washing with ice-cold buffer. The amount of radioactivity taken up by the synaptosomes is

quantified.

Data Analysis: The concentration of UWA-101 that inhibits 50% of neurotransmitter uptake

(IC₅₀) is calculated.

3. In Vitro Cytotoxicity Assay

This assay assesses the potential neurotoxic effects of UWA-101.

Cell Culture: A neuronal cell line, such as SH-SY5Y, is cultured in appropriate media.

Treatment: Cells are treated with a range of concentrations of UWA-101 (e.g., 1 µM to 100

µM) for a specified period (e.g., 24-48 hours).

Viability Assessment: Cell viability is determined using a standard method such as the MTT

(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures
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mitochondrial metabolic activity, or the LDH (lactate dehydrogenase) assay, which measures

membrane integrity.

Data Analysis: The concentration of UWA-101 that reduces cell viability by 50% (IC₅₀) is

determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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